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Compound of Interest

Compound Name: UR-AK49

Cat. No.: B12783791 Get Quote

Purpose
This document provides a comprehensive, step-by-step procedure for the safe and compliant

disposal of UR-AK49, a human histamine H1 and H2 receptor agonist. Adherence to these

guidelines is mandatory for all laboratory personnel to ensure personal safety, prevent

environmental contamination, and maintain regulatory compliance. This procedure is based on

general best practices for chemical waste management in the absence of a specific Safety

Data Sheet (SDS) for UR-AK49.

Scope
This SOP applies to all forms of UR-AK49 waste, including:

Unused or expired pure compound.

Contaminated laboratory consumables (e.g., pipette tips, gloves, vials, absorbent pads).

Aqueous and solvent solutions containing UR-AK49.

Materials used for spill cleanup.

Compound Overview and Hazard Assessment
UR-AK49 is a small molecule agonist for the human histamine H1 and H2 receptors. Due to

the lack of a specific SDS, UR-AK49 must be treated as a potentially hazardous substance.
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Compounds with a guanidine functional group can be harmful if swallowed or in contact with

skin.[1][2] Histamine receptor agonists are biologically active molecules that should be handled

with care to avoid unintended physiological effects.

Quantitative Data Summary
The following table summarizes the known properties of UR-AK49.

Property Value Source

Chemical Name UR-AK49 -

Synonyms Compound 11 [1]

CAS Number 902154-32-9 [1]

Molecular Formula C₁₆H₂₇N₅O [3]

Molecular Weight 305.42 g/mol

Biological Activity
Human histamine H1 and H2

receptor agonist

EC₅₀
23 nM (in a GTPase assay of

hH2R-Gαs fusion protein)

Experimental Protocols: Waste Handling and
Disposal
The disposal of UR-AK49 must be conducted in strict accordance with all applicable federal,

state, and local regulations. Chemical waste generators are responsible for the complete and

accurate classification of the waste.

Personal Protective Equipment (PPE)
At a minimum, the following PPE must be worn when handling UR-AK49 waste:

Nitrile gloves (or other chemically resistant gloves).

Safety glasses or goggles.
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A fully buttoned laboratory coat.

Waste Segregation and Collection
Proper segregation at the point of generation is a critical first step. Incompatible chemicals

must be kept separate to avoid dangerous reactions.

Step 1: Waste Stream Identification

Establish three distinct waste streams for UR-AK49:

Solid Waste: Includes contaminated gloves, pipette tips, empty vials, and absorbent

materials.

Liquid Waste: Encompasses unused or expired solutions of UR-AK49. Segregate aqueous

solutions from organic solvent solutions.

Sharps Waste: Consists of any contaminated needles or other sharps.

Step 2: Waste Collection

Solid and Liquid Waste: Collect in a designated, chemically compatible, and leak-proof

hazardous waste container. The container must be kept securely closed except when adding

waste.

Sharps Waste: Immediately place all contaminated sharps into a designated, puncture-

resistant sharps container.

Labeling and Storage
Step 1: Container Labeling

All waste containers must be accurately labeled. The label must include:

The words "Hazardous Waste".

The full chemical name: "UR-AK49".
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A list of all components in the container, including solvents, with their approximate

percentages.

The date accumulation started.

The associated hazards (e.g., "Potentially Toxic," "Biologically Active").

Step 2: Satellite Accumulation Area (SAA)

Store the labeled waste containers in a designated Satellite Accumulation Area (SAA) at or

near the point of generation. The SAA must be under the control of laboratory personnel and

inspected weekly for any signs of leakage.

Arranging for Professional Disposal
Step 1: Contact Environmental Health & Safety (EHS)

Once the waste container is full, or within one year of the accumulation start date for partially

filled containers, contact your institution's EHS office to arrange for pickup and disposal.

Step 2: Provide Documentation

Provide EHS with all necessary information regarding the waste, including the chemical name

and any other components in the mixture. Do not attempt to dispose of UR-AK49 waste

through standard trash or down the drain.

Mandatory Visualizations
UR-AK49 Disposal Workflow
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Caption: Workflow for the safe disposal of UR-AK49 waste.

Decision Logic for UR-AK49 Waste Stream
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Caption: Decision tree for segregating UR-AK49 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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